Cas no 2229372-02-3 (4-(4-chloro-1-ethyl-1H-imidazol-5-yl)pyrrolidin-2-one)

• Product Name: 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)pyrrolidin-2-one
• CAS No: 2229372-02-3
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 5947265
• PubChem ID: 165792677
• Update Time: 2025-05-25

4-(4-chloro-1-ethyl-1H-imidazol-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)pyrrolidin-2-one
• EN300-1997159
• 2229372-02-3

• Inchi： 1S/C9H12ClN3O/c1-2-13-5-12-9(10)8(13)6-3-7(14)11-4-6/h5-6H,2-4H2,1H3,(H,11,14)
• InChI Key： YOKVVLBPKNKYRS-UHFFFAOYSA-N
• SMILES： ClC1=C(C2CC(NC2)=O)N(C=N1)CC

Computed Properties

• Exact Mass: 213.0668897g/mol
• Monoisotopic Mass: 213.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.9Ų

Additional information on 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)pyrrolidin-2-one

4-(4-Chloro-1-Ethyl-1H-Imidazol-5-Yl)Pyrrolidin-2-One: A Comprehensive Overview

4-(4-Chloro-1-Ethyl-1H-imidazol-5-Yl)pyrrolidin-2-one, also known by its CAS number CAS No. 2229372-02-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrrolidinone ring with an imidazole moiety, both of which are known for their versatility in chemical reactivity and biological activity.

The molecular structure of 4-(4-Chloro-1-Ethyl-1H-imidazol-5-Yl)pyrrolidin-2-one consists of a pyrrolidinone ring, which is a five-membered lactam, and an imidazole ring substituted with a chlorine atom and an ethyl group. This combination makes the compound highly functional, as the imidazole ring can participate in hydrogen bonding and other non-covalent interactions, while the pyrrolidinone ring provides rigidity and planarity to the molecule. These structural features make the compound a promising candidate for various applications, including drug design and materials science.

Recent studies have highlighted the potential of CAS No. 2229372-02 in the development of new therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, preliminary in vitro experiments have shown that this compound exhibits inhibitory activity against certain kinases, making it a potential lead compound for anti-cancer drug development.

In addition to its biological applications, 4-(4-Chloro-1-Ethyl-1H-imidazol-5-Yl)pyrrolidinone has also been investigated for its role in organic synthesis. Its imidazole moiety can act as a nucleophile or electrophile depending on the reaction conditions, making it a valuable building block in the construction of complex molecules. Furthermore, the compound's stability under various reaction conditions has made it a reliable intermediate in multi-step synthesis protocols.

The synthesis of CAS No. 22-937-0-3 typically involves a combination of nucleophilic substitution and cyclization reactions. Starting from readily available precursors such as ethyl chloroacetate and imidazole derivatives, chemists can efficiently construct the target molecule through well-established synthetic routes. The ease of synthesis and high yield make this compound accessible for large-scale production, which is essential for its potential commercial applications.

In terms of physical properties, 4-(4-Chloro-1-Ethyl-1H-imidazol-5-Yl)pyrrolidine-< strong >one strong > exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The latest research on this compound has focused on its potential as a fluorescent probe for bioimaging applications. Due to the presence of electron-withdrawing groups on the imidazole ring, the compound exhibits strong fluorescence under UV light. This property has led to its exploration as a tool for tracking cellular processes in real-time, which could have significant implications in biomedical research.

In conclusion, < strong >4-(4-Chloro strong > -< strong >1-Ethyl strong > -< strong >1H-imidazol strong > -< strong >5-Yl)pyrrolidine strong > -< strong >one strong > is a versatile compound with a wide range of potential applications in chemistry and biology. Its unique structure, coupled with its favorable physical properties and synthetic accessibility, positions it as an important molecule for future research and development.